2-[2-[4-[2-Hydroxy-3-(2-prop-2-enylphenoxy)propyl]-1-piperazinyl]ethyl]benzo[de]isoquinoline-1,3-dione

• Molecular Formula: C30H33N3O4
• Molecular Weight: 499.6 g/mol
• IUPAC Name: 2-[2-[4-[2-hydroxy-3-(2-prop-2-enylphenoxy)propyl]piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C30H33N3O4/c1-2-7-22-8-3-4-13-27(22)37-21-24(34)20-32-16-14-31(15-17-32)18-19-33-29(35)25-11-5-9-23-10-6-12-26(28(23)25)30(33)36/h2-6,8-13,24,34H,1,7,14-21H2
• InChI Key: YRMGKUZRKWDWIE-UHFFFAOYSA-N
• Canonical SMILES: C=CCC1=CC=CC=C1OCC(CN2CCN(CC2)CCN3C(=O)C4=CC=CC5=C4C(=CC=C5)C3=O)O

Description

2-[2-[4-[2-hydroxy-3-(2-prop-2-enylphenoxy)propyl]-1-piperazinyl]ethyl]benzo[de]isoquinoline-1,3-dione is a member of isoquinolines.

Scientific Research Applications

• Halocyclization Reactions : Research by Zborovskii et al. (2011) explored the cyclization of a similar compound by using iodine, bromine, or sulfuryl chloride. This study contributes to understanding the chemical properties and potential applications in organic synthesis Zborovskii, Orysyk, Staninets, & Bon, 2011.

• Luminescent Properties and Electron Transfer : Gan et al. (2003) synthesized novel piperazine substituted naphthalimide model compounds, demonstrating their potential in fluorescence and photo-induced electron transfer applications Gan, Chen, Chang, & Tian, 2003.

• Cardiovascular Activity : Chłoń-Rzepa et al. (2004) synthesized derivatives of a similar compound and tested their electrocardiographic, antiarrhythmic, and hypotensive activities. Their findings are crucial for potential therapeutic applications in cardiovascular diseases Chłoń-Rzepa, Pawłowski, Zygmunt, Filipek, & Maciag, 2004.

• Fluorescent Ligands for Receptors : Lacivita et al. (2009) studied "long-chain" 1-(2-methoxyphenyl)piperazine derivatives with fluorescent properties, relevant to visualizing 5-HT1A receptors in cells. This research is significant for receptor imaging and pharmacology Lacivita, Leopoldo, Masotti, Inglese, Berardi, Perrone, Ganguly, Jafurulla, & Chattopadhyay, 2009.

• Solubility in Supercritical Carbon Dioxide : Hojjati et al. (2008) measured the solubilities of related disperse azo dyes in supercritical carbon dioxide, important for understanding the dye's properties in different solvents Hojjati, Yamini, Khajeh, Rouhani, & Gharanjig, 2008.

• Antiviral Action : Garcia-Gancedo et al. (1979) researched two benzo[de]isoquinoline-diones for their inhibitory action against herpes simplex and vaccinia viruses, indicating potential antiviral applications Garcia-Gancedo, Gil, Roldan, Pérez, & Vilas, 1979.